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Compound of Interest

N-(Piperidin-2-
Compound Name:

ylmethyl)ethanamine
CAS No.: 120990-88-7
Cat. No.: B168478

Get Quote

Executive Summary & Immediate Safety Directives

N-(Piperidin-2-ylmethyl)ethanamine (CAS: 64168-09-8 / related isomers) is a secondary
aliphatic amine capable of causing severe chemical burns and permanent eye damage. It acts
as a strong organic base. Improper disposal can lead to violent exothermic reactions, release
of toxic nitrogen oxide (NOx) fumes, or regulatory non-compliance under RCRA (Resource
Conservation and Recovery Act).

CRITICAL "DO NOT" LIST:

DO NOT pour undiluted chemical down the sink.

DO NOT mix directly with strong acids (e.g., Sulfuric, Nitric) or oxidizers; this will cause
violent boiling and sputtering.

DO NOT dispose of in standard trash bins, even if solid.

DO NOT use aluminum containers (amines can corrode aluminum).
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety

protocol.
Property Data Operational Implication
Verification key for waste
CAS Number 64168-09-8 (General)

manifests.

Chemical Class

Aliphatic Amine / Piperidine

Derivative

High alkalinity; incompatible
with acids/oxidizers.

Physical State

Liquid (typically) or Low-
melting Solid

Requires leak-proof secondary

containment.

GHS Classification

Skin Corr.[L][213141516]17]
1B, Eye Dam. 1, Acute Tox. 4

Requires full skin/eye
protection (Face shield +

Goggles).

Flash Point

Est. >60°C (Combustible)

Treat as a "Flammable

Corrosive" for segregation.

Reactivity

Strong Base

Exothermic reaction with acids;

absorbs CO:z from air.

Pre-Disposal Handling & PPE[2][6]

Causality: Aliphatic amines penetrate skin rapidly and saponify fats, causing deep tissue

damage that may not be immediately painful. Respiratory exposure can cause delayed

pulmonary edema.

» Engineering Controls: All transfers must occur inside a certified chemical fume hood.

e Hand Protection:

o Primary:Nitrile gloves (minimum 5 mil) for splash protection.

o Immersion/High Risk:Silver Shield/4H or Viton laminate gloves. Latex is insufficient.
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o Eye Protection: Chemical splash goggles AND a face shield. Standard safety glasses are
inadequate for corrosive liquids.

» Body Protection: Chemical-resistant lab coat or apron; closed-toe shoes.

Waste Characterization & Segregation Logic

Effective disposal requires segregating the waste at the point of generation to prevent cross-
reactivity.

Decision Logic for Waste Stream Selection

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging amine waste streams.[3]

Step-by-Step Disposal Procedures
Protocol A: Pure Chemical or Concentrated Solution
(Liquid)

Use this for expired stock solutions or synthesis byproducts.

o Container Selection: Use a clean High-Density Polyethylene (HDPE) or borosilicate glass
bottle. Avoid metal containers.

o Transfer: Pour the amine into the waste container using a funnel in the fume hood.
o Labeling: Affix a hazardous waste tag immediately.

o Constituents: "N-(Piperidin-2-ylmethyl)ethanamine” (Do not use abbreviations).
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o Hazard Checkbox: Mark "Corrosive" (pH > 12) and "Toxic".

o Storage: Store in a secondary containment tray designated for Bases/Alkalis. Keep separate
from the "Acid" waste stream.

Protocol B: Solid Waste (Contaminated Debris)

Use this for contaminated gloves, paper towels, or solid residue.
o Collection: Place items in a clear, 6-mil polyethylene bag or a wide-mouth HDPE jar.

e Sealing: If using a bag, twist the neck, tape it down (gooseneck seal), and place it inside a
second bag (double-bagging).

» Labeling: Tag as "Hazardous Waste - Solid Debris (Contaminated with Amines)".

Protocol C: Empty Containers (P-Listing Check)

While this specific amine is not typically P-listed (acutely toxic) by the EPA, best practice
dictates triple-rinsing.

» Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the
residue (e.g., Ethanol or Water).

e Rinsate Disposal: Collect all three rinses and dispose of them as Hazardous Waste (Protocol
A). Do not pour rinsate down the drain.

o Defacing: Cross out the original label. Mark "Empty - Triple Rinsed" and discard in standard
glass trash or recycle according to local policy.

Emergency Response: Spills
Self-Validating Safety Step: Always assume the spill is evolving toxic vapors.

o Evacuate & Ventilate: Alert nearby personnel. If the spill is outside a hood (>100 mL),
evacuate the lab.

e PPE Up: Don double nitrile gloves, lab coat, goggles, and face shield.
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o Containment: Surround the spill with absorbent socks or pillows to prevent spreading to floor
drains.

» Absorption (Preferred): Cover the liquid with an inert absorbent (vermiculite, dry sand, or
commercial amine-neutralizing absorbent).

o Note: Do not use paper towels for large spills as they increase the surface area for
evaporation.

e Cleanup: Scoop the absorbed material into a hazardous waste pail. Wipe the area with a
dilute acid solution (e.g., 5% Citric Acid) to neutralize residues, then wash with soap and
water. Test surface pH to ensure neutrality (pH 6-8).

Regulatory & Compliance Context

* RCRA Classification: This material generally falls under D002 (Corrosivity) characteristic
waste if pH = 12.5.

 Incineration: The preferred destruction method is high-temperature incineration equipped
with scrubbers to handle nitrogen oxides (NOXx).

» Sewer Disposal:Strictly Prohibited. The high pH and aquatic toxicity risk make this illegal
under the Clean Water Act for most municipalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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